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Compound of Interest

Compound Name:
O-Ethylhydroxylamine

hydrochloride

Cat. No.: B1209043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
O-Ethylhydroxylamine hydrochloride (CAS No. 3332-29-4) is a versatile and highly reactive

synthetic building block with significant applications in both pharmaceutical and agrochemical

research and development. Its utility stems from the presence of the reactive O-

ethylhydroxylamino group, which readily participates in a variety of chemical transformations,

most notably the formation of oximes and oxime ethers from carbonyl compounds. This

comprehensive technical guide provides an in-depth overview of the core applications of O-
Ethylhydroxylamine hydrochloride, complete with experimental protocols, quantitative data,

and visual representations of key chemical and biological pathways.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of O-Ethylhydroxylamine
hydrochloride is essential for its effective use in research.
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Property Value Reference

Molecular Formula C₂H₈ClNO [1]

Molecular Weight 97.54 g/mol [1]

Appearance
White to off-white crystalline

solid
[2]

Melting Point 128-132 °C [2]

Solubility Soluble in water and ethanol [2]

Purity Typically >98% [2]

Core Applications in Organic Synthesis: Oxime and
Oxime Ether Formation
The primary application of O-Ethylhydroxylamine hydrochloride in organic synthesis is its

reaction with aldehydes and ketones to form stable O-ethyl oximes. This transformation is

crucial for the synthesis of a wide array of biologically active molecules.

General Reaction Scheme

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.borchersagsupply.com/uploads/1/2/9/1/129131881/clethodim.pdf
https://www.borchersagsupply.com/uploads/1/2/9/1/129131881/clethodim.pdf
https://www.scbt.com/p/o-ethylhydroxylamine-hydrochloride-3332-29-4
https://www.scbt.com/p/o-ethylhydroxylamine-hydrochloride-3332-29-4
https://www.scbt.com/p/o-ethylhydroxylamine-hydrochloride-3332-29-4
https://www.scbt.com/p/o-ethylhydroxylamine-hydrochloride-3332-29-4
https://www.benchchem.com/product/b1209043?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


O-Ethylhydroxylamine
Hydrochloride

O-Ethyl Oxime
(R-C(=N-OEt)-R')

 Reaction with

Aldehyde or Ketone
(R-C(=O)-R')

Base
(e.g., Pyridine, NaOAc)

 Catalyzes

Diethyl Ketomalonate

Cyclohexanedione
Intermediate

 Multi-step
synthesis

Clethodim

 Condensation
Reaction

O-(3-chloro-2-propenyl)hydroxylamine
(derived from a hydroxylamine precursor)

Clethodim Acetyl-CoA Carboxylase
(ACCase)

 Inhibits Fatty Acid
Synthesis

 Catalyzes Cell Membrane
Formation

 Essential for Grass Weed
Death

 Disruption leads to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glutamate

NMDA Receptor

 Binds to

Ca²⁺ Influx

 Opens to allow

Downstream Signaling
(e.g., CaMKII, CREB)

Excitotoxicity &
Neuronal Death

 Excessive influx
leads to

Synaptic Plasticity,
Learning & Memory

 Leads to

NMDA Receptor
Antagonist

(e.g., Perzinfotel)

 Blocks

Starting Materials Cyclic Intermediate
Formation

Functional Group
Interconversion

Reaction with
O-alkylhydroxylamine

derivative
Perzinfotel

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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